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Compound of Interest

Compound Name: PSI-6206-d1,13C,15N2

Cat. No.: B12369002

Proper disposal of the isotopically labeled nucleoside analog PSI-6206-d1,13C,15N2 is crucial
for maintaining laboratory safety and ensuring environmental protection. As this compound
contains stable isotopes (*3C and 1°N), it does not pose a radiological hazard.[1] Therefore, its
disposal is dictated by its chemical properties, which are detailed in the Safety Data Sheet
(SDS) for the parent compound, PSI-6206.[2] This guide provides a comprehensive, step-by-
step procedure for the safe handling and disposal of PSI-6206-d1,13C,15N2 in a laboratory
setting.

Hazard Profile and Safety Precautions

The SDS for PSI-6206 classifies the compound with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[2]

Causes skin irritation (Category 2)[2]

Causes serious eye irritation (Category 2A)[2]

May cause respiratory irritation (Specific target organ toxicity, single exposure - Category 3)

[2]

Personal Protective Equipment (PPE) is mandatory when handling this compound. This
includes:

o Safety goggles with side-shields[2]
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o Protective gloves[2]
e Impervious clothing[2]
e A suitable respirator[2]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of dust or aerosols.[2] An accessible safety shower and eye wash station are
essential.[2]

Disposal Plan: Step-by-Step Protocol

The disposal of PSI-6206-d1,13C,15N2 must comply with all federal, state, and local
regulations for hazardous chemical waste.[3][4] The following protocol outlines the necessary
steps for its proper disposal.

1. Waste Identification and Classification:

e PSI-6206-d1,13C,15N2 is a non-radioactive, hazardous chemical waste.

« It should be treated as a toxic chemical waste due to its hazard classifications.[2]
2. Waste Segregation:

e Do not mix PSI-6206-d1,13C,15N2 waste with non-hazardous waste.

e Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid
waste (e.g., solutions containing the compound).

» Keep this waste stream separate from other incompatible chemical wastes to prevent
dangerous reactions.[5]

3. Waste Accumulation and Storage:
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BENGHE

Container Labeling .
Waste Type . . Storage Location
Requirements Information
A designated, "Hazardous Waste";
sealable, and "PSI-6206- In a designated
chemically compatible  d1,13C,15N2 Solid Satellite Accumulation
) container (e.g., a Waste"; List of all Area (SAA) within the
Solid Waste ) ) )
clearly marked plastic chemical constituents;  laboratory, at or near
bag or a rigid Building and room the point of
container for sharps). number of generation.  generation.[4][5]
[31[5] [5]
"Hazardous Waste";
"PSI-6206- _
) In a designated
A sealable, leak-proof, d1,13C,15N2 in ] ]
) ) Satellite Accumulation
and chemically [Solvent Name]"; List o
) ) ) Area (SAA) within the
compatible container of all chemical
o o ) ) laboratory, at or near
Liquid Waste (plastic is often constituents and their

preferred).[4][5] The
container must have a

secure screw cap.[5]

approximate
concentrations;
Building and room

number of generation.

[5]

the point of
generation, with
secondary

containment.[4][5]

Key Storage Practices:

4

Keep waste containers securely closed at all times, except when adding waste.[4][5]

Do not overfill containers; leave at least one inch of headspace to allow for expansion.[5]

The SAA must be inspected weekly for any signs of leakage.[5]

. Request for Disposal:

Once a waste container is full, or within the time limits specified by your institution (often 6-

12 months for academic labs), contact your institution's Environmental Health and Safety

(EH&S) department to arrange for a waste pickup.[4][6]
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o Follow your institution's specific procedures for requesting a hazardous waste pickup.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow for the proper disposal of PSI-6206-
d1,13C,15N2.
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Preparation & Handling

Wear Full PPE:
- Safety Goggles
- Gloves
- Lab Coat

l

Handle Compound in
Ventilated Area (Fume Hood)

Waste Generatv on & Segregation

Generate Waste
(Solid or Liquid)

l

Segregate Waste:
- Solid vs. Liquid
- Hazardous vs. Non-Hazardous

Containerization & Labeling

Select Appropriate,
Chemically Compatible Container

Label Container Correctly:
- 'Hazardous Waste'
- Chemical Contents
- Location

Storage & Disposal

Store in Designated
Satellite Accumulation Area (SAA)

.

Keep Container Securely Closed

:

Request Waste Pickup from EH&S

Click to download full resolution via product page

Disposal workflow for PSI-6206-d1,13C,15N2.
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This structured approach ensures that the disposal of PSI-6206-d1,13C,15N2 is handled safely
and in compliance with regulatory standards, protecting both laboratory personnel and the
environment. Always consult your institution's specific waste management guidelines, as they
may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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